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Introduction

Glauberite, a monoclinic sodium calcium sulfate mineral with the formula NazCa(S0Oa4)2, is a
significant paleoclimate indicator, primarily providing insights into arid and evaporitic
paleoenvironments. Its precipitation from sodium- and calcium-rich brines is intrinsically linked
to climatic conditions that favor intense evaporation. The presence, crystal morphology, and
geochemical composition of glauberite and its associated minerals can be used to reconstruct
past climatic parameters such as temperature, humidity, and the chemical composition of
ancient water bodies. Due to its solubility, glauberite is often found as pseudomorphs or casts,
which also serve as valuable indicators of past environmental conditions.

This document provides detailed application notes and protocols for the use of glauberite in
paleoclimate research, with a focus on geochemical analysis techniques, including stable
isotope analysis and fluid inclusion studies.

Data Presentation
Table 1: Representative Homogenization Temperatures
from Fluid Inclusions in Evaporite Minerals

The following table presents representative homogenization temperature (Th) data from fluid
inclusions in halite, a mineral often associated with glauberite in evaporitic settings. This data
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serves as an analogue for the types of paleotemperature information that can be extracted
from fluid inclusions in glauberite.
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Stratigraphi o ] Number of
Minimum Th  Maximum Mean Th

c Interval . . . Measureme Reference
(°C) Th (°C) (°C)

(Depth) nts

[Late
Paleocene
paleoclimate
recorded in
1754.87 m 17.7 41.1 - - . .
fluid inclusion
of halite in
Subei basin,

East China]

[Late
Paleocene
paleoclimate
recorded in
1756.82 m 21.5 49.2 - - . .
fluid inclusion
of halite in
Subei basin,

East China]

[Late
Paleocene
paleoclimate
recorded in
1758.61 m 21.2 51.2 - - . .
fluid inclusion
of halite in
Subei basin,

East China]

[Late
Paleocene
paleoclimate
recorded in
1759.58 m 25.7 51.2 - - . .
fluid inclusion
of halite in
Subei basin,

East China]
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[Late
Paleocene
paleoclimate
recorded in
1760.52 m 26.7 48.7 - - . .
fluid inclusion
of halite in
Subei basin,

East China]

[Late
Paleocene
paleoclimate
recorded in
1763.57 m 28.1 50.1 - - . .
fluid inclusion
of halite in
Subei basin,

East China]

[Late
Paleocene
paleoclimate
recorded in
1768.21 m 25.1 45.3 - - - .
fluid inclusion
of halite in
Subei basin,

East China]

[Late
Paleocene
paleoclimate
recorded in
1770.31'm 28.4 50.1 - - . .
fluid inclusion
of halite in
Subei basin,

East China]

Permian 21 50 - - [Permian
Nippewalla paleoclimate

Group data from
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fluid
inclusions in
halite]

Note: The absence of specific mean Tr and the number of measurements in some entries
reflects the data available in the cited sources.

Experimental Protocols

Protocol 1: Sample Collection and Preparation
e Field Sampling:

o Collect glauberite samples from well-characterized stratigraphic sections.

o Document the sedimentary context, including associated minerals (e.g., halite, gypsum,
anhydrite) and sedimentary structures.

o For pristine glauberite crystals, handle with care to avoid dissolution or alteration.
o For pseudomorphs or casts, collect both the altered mineral and the surrounding matrix.
o Seal samples in airtight containers to prevent changes in hydration state.

o Laboratory Preparation:

o For stable isotope analysis of sulfate (8120 and &34S), carefully separate glauberite
crystals from the matrix.

o Grind the purified glauberite to a fine powder using an agate mortar and pestle.

o For fluid inclusion analysis, prepare doubly polished thick sections (100-200 um) of the
glauberite crystals.

Protocol 2: Stable Isotope Analysis of Glauberite
(Adapted from protocols for other sulfates)
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This protocol is adapted from established methods for other sulfate minerals like gypsum, as
detailed protocols for glauberite are not widely published.

e Oxygen Isotope Analysis of Sulfate (6180):

o

Weigh approximately 20-30 mg of the powdered glauberite sample into a silver capsule.

o Samples are loaded into a high-temperature pyrolysis reactor (e.g., a TC/EA - Thermal
Conversion/Elemental Analyzer).

o The sample is heated to ~1450°C, causing the release of oxygen as CO.

o The resulting CO gas is carried by a helium stream through a gas chromatography column
to separate it from other gases.

o The purified CO gas is then introduced into an isotope ratio mass spectrometer (IRMS) for
0180 analysis.

o Standard reference materials with known &80 values must be analyzed alongside the
samples for calibration.

o Sulfur Isotope Analysis of Sulfate (834S):

[e]

Weigh approximately 2-5 mg of the powdered glauberite sample into a tin capsule.
o Introduce the sample into an elemental analyzer coupled to an IRMS.

o The sample is combusted at high temperature (~1020°C) in the presence of V20s to
produce SO: gas.

o The SOz gas is chromatographically separated and introduced into the IRMS for $34S
analysis.

o Calibrate results using international sulfur isotope standards.

Protocol 3: Fluid Inclusion Analysis

o Petrographic Analysis:
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o Examine the doubly polished thick sections under a petrographic microscope to identify
primary, secondary, and pseudosecondary fluid inclusions.

o Document the size, shape, and distribution of fluid inclusion assemblages (FIAS).

o Note the phases present at room temperature (e.g., liquid, vapor, solid daughter minerals).

e Microthermometry:

o Use a calibrated fluid inclusion heating-freezing stage (e.g., Linkam THMSG600) mounted
on a microscope.

o Freezing Runs:
» Cool the sample to observe the freezing of the fluid inclusion.

» Slowly heat the sample to measure the final melting temperature of ice (Tm,ice), which
is used to determine the salinity of the trapped brine.

» Measure the eutectic temperature (Te) to infer the dominant salt composition.
o Heating Runs:
» Heat the sample to observe the homogenization of the liquid and vapor phases.

» The homogenization temperature (Tn) provides a minimum estimate of the fluid trapping
temperature.[1][2]

e Raman Spectroscopy:

o Use a confocal Raman spectrometer to non-destructively analyze the composition of the
fluid and any daughter minerals within the inclusions.

o This can identify dissolved species such as SO42-, CO2, and organic compounds.

Mandatory Visualization
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Field & Sample Preparation

Glauberite Sample Collection
(Crystals, Pseudomorphs, Casts)

'

Sample Preparation
(Cleaning, Crushing, Thick Sections)

Stable Isotope Analysis Fluid Inclusion Analysis
(0180, 834S) (Microthermometry, Raman)
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Paleotemperature

Caption: Experimental workflow for glauberite-based paleoclimate reconstruction.
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Caption: Logical relationship between climate and glauberite formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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